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Compound of Interest

Compound Name: Erbon

Cat. No.: B091682 Get Quote

Disclaimer: Erbon is an obsolete herbicide, and its use is discontinued. This guide is intended

for researchers and scientists for historical and academic purposes only. The information

provided is based on available data for its active ingredients and general herbicide principles

due to the limited specific documentation for Erbon. Always adhere to current safety and

environmental regulations for herbicide use.

Frequently Asked Questions (FAQs)
Q1: What is Erbon and what was its primary use?

Erbon was a non-selective herbicide used for total vegetation control in non-crop areas.[1] It is

a formulation of two active ingredients: 2-(2,4,5-trichlorophenoxy)ethanol and dalapon.[2] This

combination provided a broad spectrum of activity, with the 2,4,5-T component being effective

against broad-leaved plants and the dalapon component targeting grasses.[2]

Q2: How does Erbon work to control weeds?

Erbon has a dual-action mechanism. It is absorbed through both the foliage and the roots of

plants.[2][3] The 2,4,5-T component is a synthetic auxin, a type of growth regulator herbicide.[4]

[5] It mimics the plant hormone auxin, causing uncontrolled and abnormal cell division and

growth in broadleaf plants, leading to stem twisting, leaf malformation, and eventual death.[4]

[6] The dalapon component inhibits lipid synthesis in grasses, which is crucial for cell

membrane production, particularly in the growing points of the plant.[7]
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Q3: What are the typical symptoms of Erbon application on susceptible plants?

Symptoms on broadleaf weeds, caused by the 2,4,5-T component, include bending and

twisting of stems and leaves, misshapen new growth, and the formation of abnormal roots.[4]

For grasses, the dalapon component will cause a stoppage of growth, with discoloration

(yellowing or whitening) of new growth appearing within several days to weeks.[4]

Q4: Is Erbon still available for purchase or use?

No, the production of Erbon was discontinued by The Dow Chemical Company.[2] Its use is no

longer registered in many countries due to concerns related to one of its active ingredients,

2,4,5-T, and its potential contamination with 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD).[6][8]

Troubleshooting Guide
Issue 1: Erbon application is ineffective or shows poor weed control.
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Potential Cause Troubleshooting Steps

Incorrect Application Timing

Apply when weeds are actively growing.[9]

Avoid application during drought or when weeds

are dormant.[10]

Unfavorable Environmental Conditions

Temperature: Herbicides are generally most

effective between 60°F and 85°F (15°C - 29°C).

[11] High temperatures can cause the herbicide

to evaporate too quickly. Rainfall: Rain shortly

after application can wash the herbicide off the

foliage. Allow for a sufficient rain-free period as

recommended for systemic herbicides.

Humidity: High humidity can increase herbicide

absorption by keeping it in a liquid state on the

leaf surface for longer.[11]

Improper Spray Coverage

Ensure uniform and thorough wetting of the

weed foliage.[10] Use appropriate spray nozzles

and techniques to avoid missed spots.

Weed Maturity

Younger, actively growing weeds are generally

more susceptible. Mature or hardened-off

weeds may be more resistant.[9]

Soil Characteristics (for soil-acting herbicides)

Organic Matter and Clay Content: High organic

matter and clay content in the soil can bind the

herbicide, making it less available for root

uptake.[12] Higher application rates may be

needed in such soils. Soil pH: Soil pH can affect

the persistence and availability of herbicides.

[12]

Issue 2: Non-target plants are showing signs of injury.
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Potential Cause Troubleshooting Steps

Spray Drift

Avoid spraying in windy conditions to prevent

the herbicide from drifting onto desirable plants.

[11] Use drift-reducing nozzles and lower spray

pressures.

Root Uptake by Non-Target Plants

Be aware that Erbon is a soil sterilant, and its

components can be taken up by the roots of

nearby desirable plants. Do not apply near the

root zone of valuable trees, shrubs, or other

vegetation.

Equipment Contamination

Thoroughly clean spray equipment after use to

prevent contamination of subsequent

applications with other chemicals.

Experimental Protocols
Determining Optimal Erbon Concentration
(Hypothetical)
Given that specific protocols for Erbon are not readily available, a general methodology for

testing herbicide efficacy is provided below. This would need to be adapted based on the

specific research objectives.

Objective: To determine the effective concentration range of Erbon for controlling a target weed

species.

Materials:

Erbon formulation (if available for research purposes) or a mixture of its active ingredients,

dalapon and 2-(2,4,5-trichlorophenoxy)ethanol.

Target weed species grown in pots under controlled greenhouse conditions.

Calibrated laboratory sprayer.
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Personal Protective Equipment (PPE).

Deionized water.

Surfactant (if recommended for phenoxy herbicides).

Methodology:

Plant Propagation: Grow the target weed species from seed in a standardized potting mix.

Allow plants to reach a consistent growth stage (e.g., 4-6 true leaves) before treatment.

Preparation of Herbicide Solutions:

Calculate the required amount of Erbon concentrate to prepare a stock solution. A formula

for this is: V1 = (C2 x V2) / C1, where V1 is the volume of concentrate needed, C2 is the

desired final concentration, V2 is the final volume of the spray solution, and C1 is the

concentration of the active ingredient in the initial concentrate.[13]

Prepare a series of dilutions from the stock solution to test a range of concentrations. It is

advisable to include a control group that is not treated with the herbicide.

Herbicide Application:

Calibrate the laboratory sprayer to deliver a known volume of spray solution per unit area.

Apply the different concentrations of Erbon to separate groups of the target weed species.

Ensure even coverage of the foliage.

Include a control group that is sprayed only with water (and surfactant, if used in the other

treatments).

Post-Application Care and Observation:

Maintain the treated plants in a controlled environment (greenhouse) with optimal

conditions for growth.

Observe the plants regularly for signs of phytotoxicity, such as leaf curling, twisting,

chlorosis (yellowing), and necrosis (tissue death).
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Record observations at set time points (e.g., 3, 7, 14, and 21 days after treatment).

Data Analysis:

Assess the level of weed control for each concentration. This can be done visually (e.g.,

on a scale of 0-100%, where 0 is no effect and 100 is complete kill) or by measuring plant

biomass (harvesting and weighing the above-ground plant material).

Analyze the data to determine the concentration that provides effective weed control.

Quantitative Data
Due to the obsolete nature of Erbon, specific application rates from product labels are not

available. The following table provides historical application rate information for its active

ingredient, dalapon, for the control of various grass species. These are provided for

informational purposes only.

Target Weed
Dalapon Application Rate (

kg/hectare )

Application Timing &

Remarks

Barley Grass 1.5 - 2

Apply when seedlings are 5-8

cm high in late autumn or early

spring.[10]

Other Grasses in Lucerne

(e.g., Annual Poa, Yorkshire

Fog)

6
Apply to lucerne in early

spring.[10]

General Grass Control (non-

selective)

Varies based on grass species

and growth stage.

Lower rates for seedlings,

higher rates for mature plants.

Repeat applications may be

necessary.[10]

Note: These rates are for dalapon as a standalone product and may not directly translate to the

use of Erbon.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b091682?utm_src=pdf-body
https://eatsafe.nzfsa.govt.nz/web/public/acvm-register?p_p_id=searchAcvm_WAR_aaol&p_p_lifecycle=0&p_p_state=exclusive&p_p_mode=view&p_p_col_id=column-2&p_p_col_count=1&_searchAcvm_WAR_aaol_action=document&_searchAcvm_WAR_aaol_form-submit=true&_searchAcvm_WAR_aaol_documentId=18958
https://eatsafe.nzfsa.govt.nz/web/public/acvm-register?p_p_id=searchAcvm_WAR_aaol&p_p_lifecycle=0&p_p_state=exclusive&p_p_mode=view&p_p_col_id=column-2&p_p_col_count=1&_searchAcvm_WAR_aaol_action=document&_searchAcvm_WAR_aaol_form-submit=true&_searchAcvm_WAR_aaol_documentId=18958
https://eatsafe.nzfsa.govt.nz/web/public/acvm-register?p_p_id=searchAcvm_WAR_aaol&p_p_lifecycle=0&p_p_state=exclusive&p_p_mode=view&p_p_col_id=column-2&p_p_col_count=1&_searchAcvm_WAR_aaol_action=document&_searchAcvm_WAR_aaol_form-submit=true&_searchAcvm_WAR_aaol_documentId=18958
https://www.benchchem.com/product/b091682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Ineffective Weed Control

Weed Control Ineffective

Was application timing optimal for active weed growth?

Were environmental conditions favorable (temp, rain, humidity)?

Yes

Adjust future applications to periods of active growth.

No

Was spray coverage uniform and thorough?

Yes

Monitor weather forecasts and apply in suitable conditions.

No

Were weeds at a susceptible growth stage?

Yes

Improve spray technique and nozzle selection.

No

Are soil conditions (high organic matter, clay) a factor?

Yes

Target younger, more susceptible weeds.

No

Consider adjusting application rate for soil type (if applicable).

Yes

Effective Control

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for ineffective weed control with Erbon.
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Factors Affecting Erbon Efficacy

Erbon Efficacy

Plant Factors Environmental Factors Application Factors Soil Factors

Weed Species & Growth Stage Leaf Morphology (cuticle, hairs) Temperature Humidity Rainfall Sunlight Application Rate Spray Coverage Timing Texture & Organic Matter Moisture pH

Click to download full resolution via product page

Caption: Key factors influencing the efficacy of Erbon herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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